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Compound of Interest

Compound Name: IT-901

Cat. No.: B15617264

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of IT-901, a
potent, orally active small molecule inhibitor of the c-Rel and p65 subunits of the nuclear factor-
kappa B (NF-kB) transcription factor family.[1][2][3] Adherence to these procedures is essential
for minimizing exposure risk and ensuring a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for IT-901 is not publicly available. The
following guidance is based on general safety protocols for handling potent, small-molecule
chemical inhibitors and should be supplemented by a thorough risk assessment and adherence
to your institution's safety guidelines.

Immediate Safety and Hazard Information

IT-901 is a bioactive molecule that modulates cellular processes. Due to the lack of specific
toxicological data, it should be handled with extreme care, assuming it may be harmful by
inhalation, ingestion, or skin absorption and may cause eye, skin, or respiratory system
irritation.

Potential Hazards:
o Acute Toxicity (Oral): May be harmful if swallowed.

» Skin Corrosion/Irritation: May cause skin irritation.
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e Serious Eye Damage/Irritation: May cause serious eye irritation.

e Long-Term Exposure: The effects of long-term, low-level exposure have not been
determined.

In case of exposure, follow these first-aid measures immediately:
 Ingestion: If swallowed, seek immediate medical attention. Do not induce vomiting.

o Eye Contact: Flush eyes with copious quantities of water for at least 15 minutes. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense
against exposure to potent compounds like IT-901.
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PPE Component Specification Rationale

Provides a barrier against skin

Gl Chemically resistant nitrile contact and absorption.
oves
gloves, double-gloved. Double-gloving offers
additional protection.
Disposable, low-permeability )
o Protects skin and personal
Gown fabric with long sleeves and

. - clothing from contamination.
tight-fitting cuffs.

Safety glasses with side Protects against splashes and

Eye Protection ) )
shields or a full-face shield. aerosols.

) Prevents inhalation of airborne
A NIOSH-approved respirator

) ] (e.g., N95) should be used )
Respiratory Protection ] ) solid compound should be
when there is a risk of

particles. All handling of the

o performed in a certified
aerosolization of powder. ,
chemical fume hood.

Operational Plan: Handling and Preparation

All handling of IT-901 should occur in a designated area, such as a certified biological safety
cabinet (BSC) or a chemical fume hood, to minimize exposure risk.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary materials, including PPE, spill kits, and
waste disposal containers, are readily accessible.

» Weighing: Tare a balance in the chemical fume hood. Carefully weigh the desired amount of
IT-901 powder on weighing paper.

e Solubilization: Slowly add the desired solvent (e.g., DMSO for stock solutions) to the powder
to avoid aerosolization. Gently mix until the solid is completely dissolved.

o Labeling: Clearly label all containers with the compound name, concentration, date, and

appropriate hazard symbols.
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e Transport: When moving the compound, even short distances, use a sealed, leak-proof
secondary container.

Disposal Plan

Proper disposal of IT-901 and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

Step-by-Step Disposal Guidance:

» Waste Segregation: Collect all waste materials, including unused compound, contaminated
consumables (e.g., pipette tips, tubes, gloves, and gowns), in a designated and clearly
labeled hazardous chemical waste container.

o Decontamination: Decontaminate all non-disposable equipment that has come into contact
with IT-901 using a suitable cleaning agent.

o Container Management: Keep the hazardous waste container securely closed when not in
use.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, following all local and national regulations.

Quantitative Data Presentation

The following table summarizes the in vitro inhibitory concentrations (IC50) of IT-901 from
preclinical studies.

Assay Type Target/Cell Line(s) IC50 Value(s) Reference
NF-kB DNA Binding N/A 0.1 pM [3]
c-Rel DNA Binding N/A 3 uM [3]
Cell Proliferation ABC and GCBDLBCL 3 puMto 4 uM [3]

Experimental Protocols
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Cell Viability Assay

This protocol outlines a general procedure for assessing the effect of IT-901 on the viability of
cancer cell lines.

Methodology:

e Cell Culture: Culture human Diffuse Large B-cell Lymphoma (DLBCL) cell lines (e.g., SU-
DHL8, TMD8) in the appropriate medium supplemented with fetal bovine serum and
antibiotics.

o Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Treat the cells with a range of IT-901 concentrations (e.g., 1, 3, 5 uM)
for 24 to 48 hours.[3] Include a vehicle control (e.g., DMSO).

 Viability Assessment: After the incubation period, assess cell viability using a standard
method such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay, following the
manufacturer's instructions.

o Data Analysis: Measure the absorbance or luminescence and calculate the percentage of
viable cells relative to the vehicle control. Determine the IC50 value by plotting the
percentage of viability against the log of the IT-901 concentration.

Mandatory Visualizations
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Figure 1: IT-901 Inhibition of the NF-kB Signaling Pathway
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Caption: IT-901 inhibits the NF-kB signaling pathway.
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Figure 2: General Experimental Workflow for Handling 1T-901
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Caption: Workflow for handling IT-901.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15617264?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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